(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine

• CAS: 1346692-02-1

Core Science & Biosynthesis

Technical Monograph: (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine

CAS: 1346692-02-1 Role: Privileged Biaryl Scaffold & Pharmacophore Linker Version: 2.0 (Scientific Reference)

Part 1: Executive Summary & Structural Architecture

The "Lipophilic-Polar" Anchor

(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine is a high-value intermediate in medicinal chemistry, specifically designed to bridge the gap between lipophilic binding pockets and solvent-exposed polar domains. Unlike simple benzylamines, this molecule incorporates a biaryl twist that creates a specific 3D topology, making it a critical building block for:

• Fragment-Based Drug Discovery (FBDD): Targeting kinases (hinge binders) and GPCRs (allosteric modulators).

• ROR

  t Inverse Agonists: The 3,5-dichlorophenyl moiety is a canonical "hydrophobic clamp" used to stabilize the ligand-binding domain of nuclear receptors.

• P2X3 Receptor Antagonists: Serving as the core scaffold for constructing competitive inhibitors.

Chemical Architecture Analysis

The molecule consists of three distinct functional zones, each serving a specific pharmacological purpose:

Zone	Component	Functionality
Zone A	3,5-Dichlorophenyl	Lipophilic Anchor: High logP moiety designed to bury into hydrophobic pockets (e.g., Val/Leu/Phe rich regions). The chlorines provide steric bulk and halogen-bonding potential.
Zone B	Pyridine Core	Scaffold & H-Bond Acceptor: The nitrogen at position 1 acts as a weak hydrogen bond acceptor (pKa ~4-5), modulating solubility and reducing planarity relative to biphenyl.
Zone C	Methanamine	Polar Linker / Warhead: A primary amine (pKa ~8.5-9.0) available for amide coupling, reductive amination, or interaction with acidic residues (Asp/Glu) in the target protein.

Part 2: Physicochemical Profile

The following data is synthesized from structural analysis and standard biaryl behavior.

Property	Value (Est.)	Significance
Molecular Formula	C H Cl N	--
Molecular Weight	253.13 g/mol	Ideal for FBDD (Rule of 3 compliant).
cLogP	2.8 - 3.2	Moderately lipophilic; good membrane permeability.
TPSA	~39 Ų	High oral bioavailability potential.
pKa (Pyridine N)	~3.8	Lowered by the electron-withdrawing dichlorophenyl ring.
pKa (Amine N)	~8.8	Typical primary aliphatic amine; protonated at physiological pH.
Rotatable Bonds	2	Rigid scaffold; low entropic penalty upon binding.

Part 3: Synthetic Methodology (The "Safe-Route" Protocol)

Expert Note: The synthesis of CAS 1346692-02-1 presents a specific chemoselectivity challenge: Hydrodehalogenation . Standard nitrile reduction methods (e.g., Pd/C + H

) often strip the chlorine atoms from the phenyl ring. The protocol below utilizes a Borane-mediated reduction to preserve the halogenation pattern.

Workflow Visualization

Caption: Chemoselective synthetic route avoiding hydrodehalogenation of the aryl chlorides.

Detailed Protocol

Step 1: Suzuki-Miyaura Coupling

Objective: Construct the biaryl core.

• Charge: To a reaction vessel, add 5-bromonicotinonitrile (1.0 eq), 3,5-dichlorophenylboronic acid (1.1 eq), and K

  CO (2.5 eq).

• Solvent: Add 1,4-dioxane/water (4:1 ratio). Degas with N

  for 15 minutes.

• Catalyst: Add Pd(dppf)Cl

  ·CH Cl (0.05 eq). Note: dppf ligand is preferred over PPh for better stability with electron-deficient pyridines.

• Reaction: Heat to 90°C for 4-6 hours. Monitor by LCMS for the nitrile intermediate (M+H ~249).

• Workup: Dilute with EtOAc, wash with brine. Dry over Na

  SO and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Step 2: Chemoselective Nitrile Reduction

Objective: Convert nitrile to amine without touching the Cl atoms. Warning: Do not use Raney Nickel or Pd/C without specific poisoning agents, or dechlorination will occur.

• Setup: Dissolve the nitrile intermediate in anhydrous THF under Argon.

• Reagent: Add Borane-THF complex (BH

  ·THF, 1.0M, 3.0 eq) dropwise at 0°C.

• Reflux: Warm to room temperature, then reflux for 2 hours.

• Quench: Cool to 0°C. CAREFULLY add MeOH to quench excess borane.

• Hydrolysis: Add 1N HCl and stir at 50°C for 1 hour (to break the boron-amine complex).

• Isolation: Basify with NaOH to pH >10. Extract with DCM.

• Salt Formation: Treat the organic layer with HCl in dioxane to precipitate the hydrochloride salt (CAS 1346692-02-1 HCl) for long-term stability.

Part 4: Medicinal Chemistry Applications[1][2]

Pharmacophore Mapping

The molecule serves as a "Linker-Scaffold." In a typical binding scenario (e.g., ROR

t or Kinase):

• The Cl-Phenyl Tail: Occupies the deep hydrophobic pocket (e.g., the "back pocket" of a kinase). The 3,5-substitution pattern prevents rotation and locks the conformation.

• The Pyridine: Sits in the solvent channel interface.

• The Amine: Extends into the solvent or interacts with a specific aspartate/glutamate residue (salt bridge).

Library Generation (Amide Coupling)

To utilize this scaffold in a library:

• Reactions: Standard HATU/EDC couplings with carboxylic acids.

• Diversity: Coupling with heteroaromatic acids yields potential P2X3 antagonists; coupling with sulfonyl chlorides yields potential GPCR modulators.

Pathway Logic Visualization

Caption: Pharmacophore interaction map showing the dual binding mode of the scaffold.

Part 5: Handling & Safety

Stability

• Free Base: The free amine absorbs CO

  from the air (carbamate formation). Store under inert gas or convert to HCl salt immediately.

• Light Sensitivity: Pyridine derivatives can be photosensitive; store in amber vials.

Toxicology (Precautionary)

• 3,5-Dichloroaniline derivatives: Known to be potential nephrotoxins and methemoglobinemia inducers if metabolized to the aniline. Handle with gloves and in a fume hood.

• Waste: Halogenated organic waste. Do not mix with general organic solvents if incineration protocols differ.

References

• Suzuki Coupling Optimization: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Chemoselective Reduction: Brown, H. C., & Choi, Y. M. (1981). Selective reductions. 29. The rapid and quantitative reduction of nitriles to amines with borane-dimethyl sulfide. Synthesis, 1981(08), 605-606. Link

• RORgamma Modulators (Contextual): Huh, J. R., et al. (2011). Digoxin and its derivatives suppress TH17 cell differentiation by antagonizing RORγt activity. Nature, 472, 486–490. Link

• Scaffold Analysis: Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates. Journal of Medicinal Chemistry, 54(10), 3451-3479. Link

Technical Guide: Structure-Activity Relationship (SAR) of 5-Aryl-3-Picolylamines

The following technical guide provides an in-depth analysis of the 5-aryl-3-picolylamine scaffold, a privileged structural motif in medicinal chemistry, particularly within the realm of kinase inhibition (e.g., CDK, Syk) and enzyme modulation.

Executive Summary

The 5-aryl-3-picolylamine (3-aminomethyl-5-arylpyridine) scaffold represents a versatile pharmacophore in modern drug discovery. Structurally, it consists of a pyridine core substituted at the 3-position with a basic aminomethyl group and at the 5-position with a variable aryl or heteroaryl moiety. This specific substitution pattern offers a unique vector geometry (~120°) that allows the molecule to bridge distinct binding pockets—typically connecting a solvent-exposed polar region (via the amine) with a hydrophobic selectivity pocket (via the aryl group).

This guide dissects the synthetic accessibility, physicochemical properties, and SAR logic of this scaffold, with a focus on its application in Cyclin-Dependent Kinase (CDK) inhibition and Spleen Tyrosine Kinase (Syk) modulation.

Chemical Biology & Mechanistic Context

The Pharmacophore Logic

The 5-aryl-3-picolylamine motif functions as a "bi-functional anchor":

• The Pyridine Nitrogen (

  ): Acts as a weak hydrogen bond acceptor (pKa ~5.2), often interacting with backbone amides in the hinge region of kinases.

• The 3-Aminomethyl Group (

  ): Provides a high-pKa basic center (pKa ~8.5–9.5). In physiological conditions, it is protonated, facilitating salt-bridge interactions with aspartate or glutamate residues (e.g., the catalytic loop) or improving solubility.

• The 5-Aryl Moiety: Extends into hydrophobic sub-pockets (e.g., the "gatekeeper" region or back-pocket), conferring selectivity based on steric bulk and electronic properties.

Biological Targets

• CDK Inhibitors: Used to target the ATP-binding site, where the pyridine ring mimics the purine core of ATP.

• Syk & JAK Kinases: The scaffold serves as a linker, connecting hinge-binding motifs to solubilizing tails.

• LSD1 Inhibitors: The amine group can participate in flavin-dependent oxidation mechanisms.

Synthetic Strategy

The construction of the 5-aryl-3-picolylamine core relies heavily on palladium-catalyzed cross-coupling reactions. The most robust pathway involves the Suzuki-Miyaura coupling of a 5-bromo-3-picolylamine intermediate.

Retrosynthetic Analysis (DOT Diagram)

Figure 1: Retrosynthetic pathway for the 5-aryl-3-picolylamine scaffold.

Structure-Activity Relationship (SAR) Deep Dive

The SAR of this scaffold can be divided into three critical zones.

Zone 1: The Pyridine Core (Electronic Tuning)

• Nitrogen Position: The 3,5-substitution pattern is critical. Moving the nitrogen to the 2- or 4-position (isomeric picolylamines) drastically alters the vector of the substituents and the basicity of the ring nitrogen.

• Core Substitution: Introducing small groups (F, Me) at position 2 or 6 is generally disfavored due to steric clash with the hinge region, unless specific "gatekeeper" residues are targeted.

Zone 2: The 3-Aminomethyl "Anchor" (Solubility & Binding)

• Primary Amine (

  ): Usually optimal for potency if a salt bridge is required.

• Alkylation (

  ): Methylation often retains potency but increases lipophilicity (LogD). Bulky alkyl groups (t-butyl) abolish activity due to steric hindrance.

• Acylation (Amide formation): Converting the amine to an amide removes the basic center, often killing solubility and potency unless the target requires a neutral H-bond donor.

Zone 3: The 5-Aryl "Warhead" (Selectivity)

This is the primary vector for optimization.

• Phenyl: The baseline. Often lacks potency due to free rotation (entropic penalty).

• Heteroaryl (Furan, Thiophene): Often improves potency by reducing the twist angle with the pyridine ring (planar conformation) and engaging in

  stacking.

• Ortho-Substitution: Introducing substituents at the ortho-position of the 5-aryl ring induces a "twisted" conformation, which can be critical for selectivity against homologous kinases.

SAR Summary Map (DOT Diagram)

Figure 2: SAR optimization zones for the 5-aryl-3-picolylamine scaffold.

Quantitative Data Analysis

The following table summarizes hypothetical SAR trends derived from CDK2/cyclin E inhibition data typical for this scaffold class (based on benzimidazole/pyridine hybrids).

Table 1: Representative SAR Data (IC50 values)

Compound ID	5-Aryl Substituent (R)	3-Amine State	IC50 (nM)	LogP	Observation
5A-01	Phenyl		450	2.1	Baseline activity. Moderate potency.[1]
5A-02	3-Fluorophenyl		120	2.3	Meta-halogen improves hydrophobic fill.
5A-03	Furan-3-yl		15	1.8	Optimal. Planar geometry improves stacking.
5A-04	Furan-3-yl		85	2.4	Alkylation reduces H-bond donor capacity.
5A-05	Furan-3-yl		>10,000	1.9	Loss of basicity destroys salt bridge.
5A-06	2-Methylphenyl		2,500	2.5	Ortho-twist disrupts planar binding mode.

Key Insight: The dramatic potency increase with Furan-3-yl (5A-03) suggests that a planar conformation between the pyridine and the 5-aryl group is preferred for this specific binding pocket, likely minimizing the entropic penalty upon binding.

Experimental Protocols

Protocol A: Synthesis of (5-Bromopyridin-3-yl)methanamine

Self-validating step: This intermediate is commercially available but can be synthesized to ensure purity.

• Starting Material: 5-Bromonicotinonitrile.

• Reduction: Dissolve nitrile (1.0 eq) in dry THF under

  . Add complex (3.0 eq) dropwise at 0°C.

• Reflux: Heat to reflux for 4 hours. Monitor by TLC (disappearance of nitrile).

• Quench: Cool to 0°C. Carefully add MeOH, then 1N HCl. Reflux for 1 hour to break the boron-amine complex.

• Workup: Basify with NaOH to pH >12. Extract with DCM.

• Validation:

  NMR (CDCl3) should show a singlet at ppm (pyridine protons) and a singlet at ppm ( ).

Protocol B: Suzuki Coupling (General Procedure)

• Reagents: Combine (5-bromopyridin-3-yl)methanamine (1.0 eq), Aryl boronic acid (1.2 eq),

  (5 mol%), and (10 mol%).

• Solvent: Toluene/Water (4:1) or Dioxane/Water (4:1).

• Base:

  or (2.0 eq).

• Reaction: Heat at 90°C for 12 hours (sealed tube).

• Purification: The product is an amine.[2][3] Use SCX (Strong Cation Exchange) cartridges for rapid purification (Catch & Release) to remove non-basic impurities and palladium.

References

• BenchChem. Synthesis of N-((6-(furan-3-yl)pyridin-3-yl)methyl)-1H-benzo[d]imidazole-5-carboxamide and intermediates. Retrieved from

• ChemShuttle. (5-bromopyridin-3-yl)methanamine hydrochloride Product Page.[2] Retrieved from [2]

• Google Patents. US20140066453A1: Heterocyclic compounds as inhibitors of kinases. Retrieved from

• RSC Advances. Synthesis of 3-aryl-3-benzazepines via aryne intermediates. (Contextual reference for aryl-pyridine synthesis). Retrieved from [1]

Sources

• 1. Synthesis of 3-aryl-3-benzazepines via aryne [1,2] Stevens rearrangement of 1,2,3,4-tetrahydroisoquinolines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. (5-bromopyridin-3-yl)methanamine hydrochloride;CAS No.:1255958-35-0 [chemshuttle.com]
• 3. WO2017023989A1 - 3-(1h-benzo[d]imidazol-2-yl)-1h-pyrazolo[4,3-b]pyridines and therapeutic uses thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine

This guide provides a comprehensive technical overview of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine, a compound of interest for researchers and professionals in drug development. The document details its chemical identity, physicochemical properties, a proposed synthetic route, and discusses its potential biological activities based on structurally related molecules.

Introduction

(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine is a substituted pyridine derivative featuring a 3,5-dichlorophenyl moiety and a methanamine group. This structural arrangement, particularly the combination of a dichlorinated aromatic ring and a basic aminomethyl pyridine core, suggests its potential as a scaffold in medicinal chemistry. Molecules with similar structural motifs have been investigated for a range of biological activities, making this compound a person of interest for further research and development. This guide aims to consolidate the available technical information and provide a scientifically grounded perspective on its properties and potential applications.

Chemical Identity and Physicochemical Properties

The fundamental chemical identifiers and calculated physicochemical properties of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine are crucial for its application in research and development, influencing factors such as solubility, permeability, and metabolic stability.

Chemical Structure:

Caption: Chemical structure of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine.

Table 1: Chemical Identifiers and Physicochemical Properties

Identifier/Property	Value	Source
IUPAC Name	(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine	-
Molecular Formula	C12H10Cl2N2	Calculated
Molecular Weight	253.13 g/mol	Calculated
Canonical SMILES	C1=C(C=C(C=C1Cl)Cl)C2=CN=C(C=C2)CN	Constructed
InChI Key	(unavailable)	-
CAS Number	(unavailable)	-
Calculated XLogP3	3.5	Estimated
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	2	Calculated
Rotatable Bond Count	2	Calculated

Proposed Synthesis Protocol

While a specific, peer-reviewed synthesis for (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine has not been identified in the literature, a plausible synthetic route can be proposed based on established methodologies for analogous compounds.[1][2] The synthesis of similar chlorophenyl-(pyridinyl)-methylamine derivatives often involves a multi-step process.[1][2]

A potential approach could involve a Suzuki coupling reaction between a boronic acid derivative of 3,5-dichlorobenzene and a suitably protected 5-bromopyridine-3-carbaldehyde. Subsequent reduction of the aldehyde to an alcohol, conversion to a leaving group, and displacement with an amine source, or reductive amination of the aldehyde would yield the target compound.

A more direct, albeit potentially lower-yielding, approach could be a variation of the Grignard reaction.

Proposed Grignard-based Synthesis Workflow:

Caption: Proposed Grignard-based synthesis workflow.

Step-by-Step Methodology (Hypothetical):

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous tetrahydrofuran (THF). A solution of 3,5-dichlorobromobenzene in anhydrous THF is added dropwise to initiate the formation of (3,5-dichlorophenyl)magnesium bromide.

• Addition to Pyridine Nitrile: The freshly prepared Grignard reagent is then added slowly to a cooled solution of pyridine-3-carbonitrile in anhydrous THF. This reaction forms an intermediate imine magnesium salt.

• Reduction: The reaction mixture containing the intermediate imine is then treated with a suitable reducing agent, such as sodium borohydride, to reduce the imine to the corresponding amine.

• Quenching and Work-up: The reaction is carefully quenched with an aqueous solution, such as saturated ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of dichloromethane and methanol) to afford the pure (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine.

Self-Validating System: Throughout this proposed protocol, validation would be achieved through in-process controls. For instance, the formation of the Grignard reagent can be confirmed by a test quench with iodine. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The final product's identity and purity would be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Potential Biological Activity and Applications

While no specific biological data for (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine has been found, the broader class of (3,5-dichlorophenyl)pyridine derivatives has shown significant activity as inhibitors of the proprotein convertase furin.[3] Furin is a critical enzyme in the maturation of numerous proteins, including those involved in viral entry and tumor progression.[3]

Mechanism of Action of Related Compounds:

Structurally related (3,5-dichlorophenyl)pyridine-based molecules have been demonstrated to inhibit furin through an induced-fit mechanism.[3] The 3,5-dichlorophenyl moiety inserts into a newly formed hydrophobic binding pocket in the enzyme's active site, leading to a substantial conformational rearrangement and potent inhibition.[3]

Caption: Potential inhibitory mechanism on furin.

Therapeutic Potential:

Given the role of furin in various pathologies, inhibitors from this chemical class could have broad therapeutic applications. For instance, they have been investigated as broad-spectrum antiviral agents, with reported activity against SARS-CoV-2.[3] Additionally, their ability to modulate the activity of proteins like transforming growth factor-beta (TGF-β) suggests potential in treating fibrotic diseases, such as bleomycin-induced lung fibrosis.[3]

The specific substitution pattern on the pyridine and phenyl rings, as well as the nature of the substituent at the 3-position of the pyridine, are crucial for potency and pharmacological properties.[3] Therefore, (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine represents a valuable starting point for structure-activity relationship (SAR) studies to develop novel and potent furin inhibitors.

Conclusion

(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine is a compound with significant potential in the field of drug discovery, primarily due to the established biological activity of its structural analogs. While specific experimental data for this molecule is not yet publicly available, this guide provides a solid foundation for researchers by outlining its chemical properties, a plausible synthetic route, and a compelling rationale for its investigation as a potential therapeutic agent. Further research into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

• Der Pharma Chemica. Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Available from: [Link]

• ScienceOpen. Dichlorophenylpyridine-Based Molecules Inhibit Furin through an Induced-Fit Mechanism. Available from: [Link]

• ResearchGate. Synthesis and biological studies of novel chlorophenyl-(pyridinyl)-methylamine hydrochloride derivatives. Available from: [Link]

Sources

• 1. 3-Pyridinemethanamine | C6H8N2 | CID 31018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-(2-Fluorophenyl)-N,N-dimethyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine | C18H18FN3O2S | CID 154416133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (5-Pyridin-3-ylfuran-2-yl)methanamine | C10H10N2O | CID 11332763 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine via Suzuki Coupling

Introduction: The Strategic Importance of Biaryl Pyridines in Drug Discovery

The fusion of aryl and heteroaryl moieties to construct biaryl scaffolds is a cornerstone of modern medicinal chemistry. These structures are privileged motifs found in a multitude of biologically active molecules and approved pharmaceuticals.[1] Among these, the 3,5-disubstituted pyridine core is of particular interest, offering a versatile platform for interrogating biological targets with precise vectoral control of substituents. The target molecule, (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine, represents a key building block in drug discovery programs, with the dichlorophenyl group providing a handle for modulating lipophilicity and metabolic stability, while the aminomethyl group serves as a crucial anchor for further derivatization.

This application note provides a comprehensive, field-proven guide to the synthesis of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine, leveraging the power and versatility of the Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic underpinnings of this Nobel Prize-winning transformation, provide a detailed, step-by-step protocol, and offer expert insights into critical experimental parameters.[2]

The Synthetic Blueprint: A Retrosynthetic Analysis

A logical retrosynthetic approach to (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine points towards a Suzuki-Miyaura cross-coupling as the key bond-forming step. This strategy involves the palladium-catalyzed reaction of a suitable pyridine-containing organoboron species with a dihalogenated aryl partner, or vice versa. Given the commercial availability of starting materials, our forward synthesis will focus on the coupling of 3,5-dichlorophenylboronic acid with a protected 5-bromo-3-(aminomethyl)pyridine derivative. The protecting group is crucial to prevent side reactions with the palladium catalyst and to ensure the desired reactivity.

Mechanism of the Suzuki-Miyaura Coupling: A Catalytic Symphony

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[3] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (in our case, the bromopyridine derivative), forming a Pd(II) complex.

• Transmetalation: The organoboronic acid, activated by a base, transfers its organic group (the 3,5-dichlorophenyl moiety) to the palladium(II) complex, displacing the halide.

• Reductive Elimination: The two organic partners on the palladium center couple, forming the new carbon-carbon bond of the biaryl product and regenerating the palladium(0) catalyst, which then re-enters the catalytic cycle.[3]

The choice of base is critical for the activation of the boronic acid to form a more nucleophilic boronate species, which facilitates the transmetalation step.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Step-by-Step Guide

This protocol is divided into two main stages: the Suzuki-Miyaura coupling to form the protected intermediate, followed by the deprotection to yield the final product.

Stage 1: Suzuki-Miyaura Coupling

Reaction Scheme:

(Boc-aminomethyl)-5-bromopyridine + 3,5-Dichlorophenylboronic acid --(Pd Catalyst, Base, Solvent)--> (Boc-aminomethyl)-5-(3,5-dichlorophenyl)pyridine

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity (mmol)	Equiv.
tert-butyl (5-bromopyridin-3-yl)methylcarbamate	C₁₁H₁₅BrN₂O₂	303.15	1.0	1.0
3,5-Dichlorophenylboronic acid	C₆H₅BCl₂O₂	190.82	1.2	1.2
Tetrakis(triphenylphosphine)palladium(0)	C₇₂H₆₀P₄Pd	1155.56	0.05	0.05
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.0	2.0
1,4-Dioxane (anhydrous)	C₄H₈O₂	88.11	-	-
Water (degassed)	H₂O	18.02	-	-

Protocol:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add tert-butyl (5-bromopyridin-3-yl)methylcarbamate (1.0 mmol, 1.0 equiv.), 3,5-dichlorophenylboronic acid (1.2 mmol, 1.2 equiv.), potassium carbonate (2.0 mmol, 2.0 equiv.), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 0.05 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. A vacuum/backfill cycle is highly recommended to ensure the removal of oxygen, which can deactivate the palladium catalyst.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically a 4:1 to 5:1 ratio, 5 mL total volume) via syringe. The aqueous component is essential for dissolving the base and facilitating the transmetalation step.[5]

• Reaction Execution: Immerse the reaction flask in a preheated oil bath set to 90-100 °C. Stir the reaction mixture vigorously for 12-18 hours.

• Monitoring Progress: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by periodically taking small aliquots from the reaction mixture.

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the pure protected intermediate.

Stage 2: Deprotection of the Boc Group

Reaction Scheme:

(Boc-aminomethyl)-5-(3,5-dichlorophenyl)pyridine --(Acid)--> (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine

Protocol:

• Dissolution: Dissolve the purified Boc-protected intermediate in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Acid Addition: Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane, dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the disappearance of the starting material by TLC or LC-MS.

• Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is then basified with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide to a pH > 10.

• Extraction and Purification: The aqueous layer is extracted multiple times with an organic solvent (e.g., DCM or ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to yield the final product, (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine. Further purification, if necessary, can be achieved by crystallization or chromatography.

Workflow Visualization

Caption: A streamlined workflow for the two-stage synthesis of the target compound.

Troubleshooting and Key Considerations

• Low Yields in Suzuki Coupling:

  • Catalyst Deactivation: Ensure rigorous exclusion of oxygen. Use freshly degassed solvents.

  • Inefficient Transmetalation: The choice and quality of the base are crucial. Consider alternative bases such as K₃PO₄ or Cs₂CO₃, which are often effective for challenging couplings.[3]

  • Poor Boronic Acid Quality: Boronic acids can dehydrate to form boroxines. Use high-quality, fresh boronic acid.

• Incomplete Deprotection:

  • Insufficient Acid: Ensure a sufficient excess of acid is used to drive the reaction to completion.

  • Reaction Time: Extend the reaction time if necessary, while monitoring for potential side reactions.

• Purification Challenges:

  • The basic nature of the final amine product may require the use of a modified silica gel or a different chromatographic technique for effective purification.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a robust and highly effective method for the synthesis of biaryl compounds like (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine. By carefully controlling the reaction parameters, particularly the choice of catalyst, base, and solvent, and by employing appropriate protective group strategies, researchers can efficiently access this valuable building block for further exploration in drug discovery and development. This application note provides a solid foundation for the successful synthesis and troubleshooting of this important chemical transformation.

References

• Rasool, N., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190. Available at: [Link][5][6][7]

• Al-Zaydi, K. M. (2009). SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE. Journal of the Chilean Chemical Society. Available at: [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Wang, D., & Liu, A. (2015). Suzuki coupling of different chloropyridines with phenylboronic acids. RSC Advances, 5(101), 83287-83291. Available at: [Link]

• ChemHelpASAP. (2020). Suzuki cross-coupling reaction [Video]. YouTube. Available at: [Link][8]

• Ramesh, R., et al. (2014). Design, synthesis and characterization of 1H-pyridin-4-yl-3,5-disubstituted indazoles and their AKT inhibition. Journal of Chemical Sciences, 126(4), 1055-1062. Available at: [Link][2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]

Application Note: Protocols for Reductive Amination of 5-(3,5-dichlorophenyl)nicotinaldehyde

Executive Summary

This guide details the synthetic protocols for the reductive amination of 5-(3,5-dichlorophenyl)nicotinaldehyde . This substrate represents a privileged scaffold in drug discovery, often serving as a precursor for kinase inhibitors and GPCR ligands.

The presence of the pyridine nitrogen (basic, potential catalyst poison) and the 3,5-dichlorophenyl moiety (susceptible to hydrodehalogenation) necessitates specific chemoselective conditions. This note prioritizes Sodium Triacetoxyborohydride (STAB) as the primary reagent due to its mildness and selectivity, while providing a Titanium(IV)-mediated alternative for sterically hindered or electron-deficient amines.

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7]

Structural Considerations

The substrate features two critical electronic environments that dictate the reaction pathway:

• Nicotinaldehyde Core (Pyridine-3-CHO): The pyridine ring is electron-deficient, making the aldehyde highly electrophilic and reactive toward amines. However, the basic nitrogen can form salts with acidic catalysts, potentially stalling the reaction if pH is not buffered.

• 3,5-Dichlorophenyl Substituent: This aryl group adds significant lipophilicity. Crucially, the aryl-chloride bonds are labile under standard catalytic hydrogenation conditions (e.g.,

  ), posing a high risk of side-product formation (dechlorination).

Reaction Mechanism (STAB)

The reductive amination proceeds via the formation of a carbinolamine, followed by dehydration to an iminium ion, which is then irreversibly reduced. STAB is preferred because it reduces the protonated iminium ion much faster than the neutral aldehyde.

Figure 1: Mechanistic flow of direct reductive amination using Sodium Triacetoxyborohydride.

Experimental Protocols

Method A: Direct Reductive Amination (The Gold Standard)

Reagent: Sodium Triacetoxyborohydride (STAB) Applicability: Primary and non-hindered secondary amines. Solvent System: 1,2-Dichloroethane (DCE) or THF.[1][2][3]

Rationale

STAB is mild and exhibits excellent chemoselectivity. Unlike Sodium Cyanoborohydride (

), it is non-toxic and does not generate cyanide byproducts. It tolerates the aryl chlorides perfectly.

Protocol Steps

• Preparation : In a dry reaction vial, dissolve 5-(3,5-dichlorophenyl)nicotinaldehyde (1.0 equiv) in anhydrous DCE (0.1 M concentration).

• Amine Addition : Add the amine (1.1 – 1.2 equiv).

• Catalyst : Add Glacial Acetic Acid (1.0 – 2.0 equiv).

  • Note: The acid promotes imine formation and protonates the basic pyridine nitrogen, preventing it from inhibiting the borohydride.

• Mixing : Stir at Room Temperature (RT) for 30–60 minutes to allow imine/hemiaminal equilibrium.

• Reduction : Add STAB (1.4 – 1.6 equiv) in one portion.

  • Observation: Mild effervescence may occur.

• Monitoring : Stir at RT under

  atmosphere. Monitor by LCMS or TLC. Reaction is typically complete in 2–16 hours.

• Quench : Quench by adding saturated aqueous

  (gas evolution). Stir for 15 minutes.

• Workup : Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.[4]

Method B: Titanium-Mediated Stepwise Reduction

Reagents: Titanium(IV) isopropoxide (

) followed by Sodium Borohydride ( ). Applicability: Weakly nucleophilic amines (e.g., anilines), sterically hindered amines, or acid-sensitive substrates.

Rationale

acts as a strong Lewis acid and water scavenger, driving the equilibrium toward the imine even with poor nucleophiles. Since is a stronger reducing agent than STAB, it is added after imine formation to avoid reducing the aldehyde to the alcohol.

Protocol Steps

• Imine Formation : In a dry flask, combine the aldehyde (1.0 equiv) and amine (1.0 – 1.2 equiv) in neat

  (approx. 2.0 equiv) or in minimal dry THF.

• Incubation : Stir at RT (or

  for difficult amines) for 6–12 hours.

  • Validation: Confirm complete consumption of aldehyde by TLC (imine is usually less polar).

• Dilution : Dilute the viscous mixture with absolute Ethanol or Methanol (approx. 0.2 M).[5]

• Reduction : Cool to

  . Carefully add (1.5 equiv) portion-wise.

  • Caution: Exothermic reaction.

• Quench : After 2 hours, quench by adding water or 1N NaOH. A white precipitate (

  ) will form.

• Filtration : Filter the slurry through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup : Partition the filtrate between EtOAc and water. Dry and concentrate.

Method C: Comparison of Reducing Agents (Data Summary)

Reagent	Chemoselectivity (vs. Cl-Ar)	Reactivity	Toxicity	Recommended Use
STAB	Excellent	Moderate	Low	Primary Choice. General purpose.
	Excellent	Low	High	Legacy method. Use only if STAB fails.
/	Good	High	Low	Secondary Choice. Hindered/weak amines.
/ Pd-C	Poor (Risk of Dechlorination)	High	Low	AVOID. Will strip Cl from aryl ring.

Purification & Analysis Strategy

For drug development applications, purity is paramount. The basic nature of the pyridine product allows for "Catch and Release" purification, which is superior to standard chromatography for removing non-basic impurities (like unreacted aldehyde).

SCX (Strong Cation Exchange) Protocol

• Load : Dissolve crude mixture in MeOH/DCM (1:1) and load onto a pre-conditioned SCX cartridge.

• Wash : Flush with MeOH (3 column volumes) to elute non-basic impurities (boron salts, unreacted aldehyde, neutral side products).

• Elute : Release the product using

  in Methanol.

• Finish : Concentrate the ammoniacal eluent to yield the clean amine.

Troubleshooting (Self-Validating System)

Use this logic flow to diagnose reaction failures.

Figure 2: Troubleshooting decision tree for reaction optimization.

References

• Abdel-Magid, A. F., et al. (1996).[1][2][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[3][6]

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.

• Borch, R. F., et al. (1971). "The cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society, 93(12), 2897–2904.

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 5. designer-drug.com [designer-drug.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Using (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine as a linker in PROTACs

This Application Note is designed for medicinal chemists and chemical biologists developing Proteolysis Targeting Chimeras (PROTACs). It details the strategic application, synthetic handling, and biological evaluation of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine (referred to herein as DCP-Py-Amine ) as a rigid linker motif.[1][2]

Focus Compound: (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine[1][2][3]

Executive Summary & Strategic Rationale

In the second generation of PROTAC design, the "linker" is no longer viewed as a passive connector but as a critical determinant of ternary complex (POI:PROTAC:E3) stability and cooperativity. While flexible linkers (e.g., PEG, alkyl chains) are excellent for initial "fishing" expeditions, they often suffer from high entropic penalties upon binding and poor membrane permeability due to high topological polar surface area (tPSA).

DCP-Py-Amine represents a class of rigid, aromatic-rich linkers .[1][2] Its biaryl scaffold restricts conformational freedom, potentially "locking" the PROTAC into a bioactive conformation that favors cooperativity.

Key Advantages of DCP-Py-Amine:

• Entropic Pre-organization: The biaryl axis restricts rotation, reducing the entropy loss upon ternary complex formation ($ \Delta G = \Delta H - T\Delta S $).[1]

• Lipophilic Efficiency: The 3,5-dichlorophenyl moiety increases lipophilicity ($ \text{cLogP} $ modulation), aiding cell permeability where PEG linkers often fail.[1]

• Metabolic Stability: The electron-deficient pyridine and chlorophenyl rings are resistant to rapid oxidative metabolism (CYP450).[1][2]

• Vector Geometry: The meta-substitution pattern on the pyridine provides a distinct "kinked" exit vector (approx. 120°), accessing binding pockets inaccessible to linear para-phenyl linkers.[1][2]

Chemical Structure & Functional Logic

The molecule consists of three functional zones:

• The Anchor (Amine): A primary aliphatic amine for high-yielding amide coupling to E3 ligase ligands (e.g., VHL, CRBN ligands) or POI warheads.[1]

• The Spacer (Pyridine): A heterocyclic scaffold that improves solubility (via protonation at low pH) compared to a biphenyl system.[1]

• The Tail (Dichlorophenyl): A hydrophobic cap that can engage in

  - stacking or fill hydrophobic clefts on the E3 ligase surface.[1]

Figure 1: Functional decomposition of the DCP-Py-Amine linker motif.[1][2]

Experimental Protocols

3.1. Solubility & Handling

• Physical State: Typically an off-white solid or hydrochloride salt.[1][2]

• Solubility:

  • High: DMSO, DMF, MeOH.

  • Moderate: DCM (Dichloromethane).[1]

  • Low: Water (unless protonated).[1]

• Storage: Store at -20°C under desiccant. The free amine absorbs $ \text{CO}_2 $ from air; store as HCl salt if possible or use immediately after weighing.[1]

3.2. Synthetic Coupling Protocol (General Procedure)

This protocol describes coupling DCP-Py-Amine to a carboxylic acid-functionalized E3 Ligase Ligand (e.g., VHL-Ligand-COOH).[1][2]

Reagents:

• Linker: DCP-Py-Amine (1.0 equiv)[1][2]

• Acid: VHL-Ligand-COOH (1.0 equiv)[1][2]

• Coupling Agent: HATU (1.2 equiv)[1][2]

• Base: DIPEA (3.0 equiv)[1][2]

• Solvent: Anhydrous DMF

Step-by-Step Workflow:

• Activation: In a dry vial, dissolve the Acid (0.1 mmol) in DMF (1.0 mL). Add HATU (45.6 mg, 0.12 mmol) and DIPEA (52 µL, 0.3 mmol). Stir at Room Temperature (RT) for 5 minutes. Note: The solution should turn slightly yellow.

• Addition: Add DCP-Py-Amine (0.1 mmol) directly to the activated ester mixture.

  • Critical: If using the HCl salt of the amine, add an extra 1.0 equiv of DIPEA to neutralize the salt.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[1][2][3][4][5]

  • Target Mass: Look for

    .[1] The chlorine isotope pattern (35Cl/37Cl) will be distinct (approx 9:6:1 ratio for the two chlorines plus any in the ligand).[1]

• Work-up (Mini-scale): Dilute with EtOAc (10 mL), wash with 5% LiCl (aq) x3 (to remove DMF), then saturated $ \text{NaHCO}_3 $, then Brine. Dry over $ \text{Na}_2\text{SO}_4 $.[1][2][6][7]

• Purification: Isolate via Flash Chromatography (DCM:MeOH gradient 0-10%) or Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

3.3. Troubleshooting Coupling Reactions

Issue	Probable Cause	Solution
Low Yield	Pyridine nitrogen interference	The pyridine nitrogen may coordinate with coupling reagents.[1][2] Switch to COMU or PyBOP which are often more robust for heterocyclic amines.
Incomplete Reaction	Steric hindrance	The 3,5-dichloro ring is bulky.[2] Heat the reaction to 40°C or use microwave irradiation (50°C, 15 min).
Aggregation	Hydrophobicity	If the product precipitates during reaction, add 10% TFE (Trifluoroethanol) to the DMF solvent system to disrupt aggregation.

Biological Evaluation Strategy

Once synthesized, the PROTAC must be evaluated for "Rigid Linker Efficacy."

4.1. Ternary Complex Formation Assay (TR-FRET)

Use a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to measure if the rigid linker enhances the affinity of the ternary complex compared to a flexible analog.[1][2]

• Setup:

  • Donor: Terbium-labeled E3 Ligase (e.g., Tb-VHL).[1][2]

  • Acceptor: GFP-labeled Target Protein (e.g., GFP-BRD4).[1][2]

  • Titration: Add increasing concentrations of PROTAC.

• Readout: A bell-shaped curve is expected (Hook effect).

• Success Metric: A lower $ K_{D,ternary} $ or a higher $ V_{max} $ (FRET signal amplitude) for the DCP-Py-Amine analog vs. a PEG-linker analog indicates positive cooperativity induced by the rigid linker.[1][2]

4.2. Degradation Assay (Western Blot / HiBiT)[1]

• Cell Line: Choose a line relevant to the target (e.g., MOLM-13 for BRD4).[1]

• Dosing: Treat cells with PROTAC (0.1 nM – 10 µM) for 6–24 hours.

• Lysis & Blot: Analyze protein levels.

• Analysis: Calculate $ DC_{50} $ (concentration for 50% degradation) and $ D_{max} $ (maximum degradation depth).

  • Note: Rigid linkers often show a sharper "activity cliff"—they either work exceptionally well (perfect fit) or not at all (clash).[1] Test a small library of analogs if possible (e.g., varying the attachment point on the POI ligand).

Mechanistic Visualization: The "Rigid Linker" Advantage

Figure 2: Thermodynamic advantage of rigid linkers in stabilizing the ternary complex.

References

• Bebibiglou, M. et al. (2025). "What Is a PROTAC Linker and Its Role in Modern Drug Discovery." AiFChem. Link

• Troup, R. I. et al. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy. Link

• Testa, A. et al. (2022). "Classification of most common linkers used in PROTAC design." ResearchGate.[8] Link

• Chessum, N. E. et al. (2018). "Demonstrating the importance of linker rigidification in PROTAC design." Chemical Science. Link

• PubChem Compound Summary. (2025). "Structure and Properties of Pyridine-methanamine Derivatives." National Library of Medicine.[9] Link

Sources

• 1. PROTAC CDK9 degrader-11 | C39H48Cl2N10O5 | CID 172879833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromodomain BET/PROTAC| BLD Pharm [bldpharm.com]
• 3. 3731-52-0|Pyridin-3-ylmethanamine|BLD Pharm [bldpharm.com]
• 4. 883548-10-5|(4-Chlorophenyl)(pyridin-3-yl)methanamine|BLD Pharm [bldpharm.com]
• 5. 766513-53-5|(5-(Trifluoromethyl)pyridin-3-yl)methanamine|BLD Pharm [bldpharm.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-(2-Fluorophenyl)-N,N-dimethyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine | C18H18FN3O2S | CID 154416133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Solvent Selection for Nucleophilic Substitution with (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine

Abstract & Scope

This technical guide addresses the optimization of solvent systems for nucleophilic substitution reactions (specifically

and ) involving (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine .

This molecule presents a unique "push-pull" solubility challenge: a highly lipophilic biaryl tail coupled with a polar primary amine head.[1] While classical dipolar aprotic solvents (DMF, NMP) offer high reactivity, their toxicity and workup difficulties render them suboptimal for modern drug development.[1] This guide provides a validated decision framework for selecting solvents that balance solubility , reaction kinetics , and green chemistry compliance , with a specific focus on replacing DMF with 2-Methyltetrahydrofuran (2-MeTHF) and binary mixtures.[1]

Chemical Analysis & Structure-Property Relationships (SPR)

Before selecting a solvent, one must understand the electronic and physical behavior of the substrate.[1]

Molecule Breakdown

• Nucleophilic Center: The primary amine (–

  ) is the active nucleophile ( ).[1]

• Competitive Site: The pyridine nitrogen is significantly less nucleophilic (

  ) due to the electron-withdrawing nature of the ring and the inductive effect of the 3,5-dichlorophenyl substituent.[1] Chemoselectivity is generally high for the primary amine.[1]

• Solubility Profile: The 3,5-dichlorophenyl moiety adds significant lipophilicity (

  ).[1] This renders the molecule insoluble in water but highly soluble in chlorinated solvents and moderately soluble in ethers and esters.[1]

The Solvent Paradox

For

reactions, the "naked nucleophile" effect is desired, typically achieved in polar aprotic solvents.[1] However, the lipophilic tail of this specific amine requires a solvent with sufficient organic character to prevent precipitation of the starting material.[1]

Solvent Class	Solubility of Substrate	Reactivity ( )	Workup Efficiency	Green Score
Polar Aprotic (DMF/NMP)	Excellent	High (+++++)	Poor (High BP, water miscibility)	Red (Reprotoxic)
Polar Protic (MeOH/EtOH)	Good	Low (+)	Good	Green
Ethers (THF)	Moderate	Medium (++)	Good	Yellow (Peroxides)
Green Aprotic (2-MeTHF)	Excellent	High (++++)	Excellent (Phase separation)	Green
Binary (DMSO/EtOAc)	Excellent	High (++++)	Moderate	Green

Decision Framework: Solvent Selection

The following logic gate assists in selecting the optimal solvent based on the electrophile and scale.

Figure 1: Decision tree for solvent selection based on electrophile reactivity and green chemistry principles.

Recommended Protocols

Protocol A: Green Substitution using 2-MeTHF (Preferred)

Best for: Alkyl halides, activated heteroaryl halides.

Rationale: 2-Methyltetrahydrofuran (2-MeTHF) is derived from renewable resources (corncobs/bagasse). Unlike THF, it is immiscible with water, allowing for a direct aqueous workup without solvent swapping.[1] It solubilizes the biaryl core effectively while supporting

kinetics better than toluene.[1]

Materials:

• Amine Substrate: (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine (1.0 equiv)

• Electrophile: Alkyl Bromide/Iodide (1.1 equiv)

• Base:

  (2.0 equiv, micronized) or DIPEA (1.5 equiv)

• Solvent: 2-MeTHF (anhydrous)

Procedure:

• Dissolution: Charge the amine substrate (100 mg, 0.39 mmol) into a reaction vial. Add 2-MeTHF (1.5 mL, 0.25 M concentration).[1] Note: The solution should be clear/pale yellow.[1]

• Base Addition: Add DIPEA (102 µL, 0.59 mmol). If using inorganic base (

  ), vigorous stirring is required.[1]

• Reaction: Add the electrophile dropwise at room temperature.

• Heating: Heat the mixture to 60°C. Monitor by LCMS.

  • Checkpoint: If reaction stalls at 50% conversion after 4 hours, add catalytic NaI (10 mol%) to facilitate Finkelstein exchange.[1]

• Workup (The "Green" Advantage):

  • Cool to RT.

  • Add Water (2 mL) directly to the reaction vessel.

  • Separate phases.[1] The product remains in the upper 2-MeTHF layer.[1]

  • Wash organic layer with Brine (1 mL).[1]

  • Dry over

    and concentrate.

Protocol B: Binary Solvent System (DMSO/EtOAc)

Best for: Difficult

reactions requiring high dielectric constants.

Rationale: Pure DMSO is difficult to remove (high boiling point).[1] A mixture of DMSO and Ethyl Acetate (typically 1:4 to 1:9) maintains a high local dielectric constant around the nucleophile while lowering the bulk boiling point and allowing for aqueous extraction.[1]

Procedure:

• Solvent Prep: Pre-mix DMSO and EtOAc in a 1:4 ratio.[1]

• Reaction: Dissolve amine (1.0 equiv) and electrophile (1.0 equiv) in the binary solvent (0.2 M).

• Activation: Add

  (2.0 equiv).

• Heat: Stir at 70°C.

• Workup:

  • Dilute with water.[1] The DMSO partitions into the aqueous phase; the EtOAc (containing the product) separates.[1]

  • This avoids the high-temperature distillation required for pure DMSO or DMF.[1]

Troubleshooting & Critical Parameters

Chemoselectivity Issues

If you observe bis-alkylation or alkylation at the pyridine nitrogen:

• Cause: Highly reactive electrophiles (e.g., benzyl bromide) or excessive heat.[1]

• Solution: Switch to a less polar solvent (DCM) to tighten the ion pairing, or reduce equivalents of electrophile to 0.95 and add slowly at 0°C.

Solubility of Salt Byproducts

In non-polar solvents, the ammonium salt byproduct (

) may precipitate and coat the unreacted solid base ( ), stalling the reaction.[1]

• Fix: Use a soluble organic base (DIPEA, DBU) or add 5% water (if the electrophile tolerates it) to create a biphasic system.[1]

Impurity Profile (LCMS Monitoring)

• Target Mass:

  .

• Common Artifact: The 3,5-dichlorophenyl pattern is distinct (M, M+2, M+4 in 9:6:1 ratio).[1] Use this isotopic pattern to confirm the integrity of the biaryl ring during reaction monitoring.

Mechanism of Action (Visualized)

The following diagram illustrates the pathway and the role of the solvent in stabilizing the transition state vs. the ground state.

Figure 2: Mechanistic pathway.[2] 2-MeTHF provides sufficient polarity to stabilize the transition state without "caging" the nucleophile via hydrogen bonding.

References

• Pfizer Solvent Selection Guide (2024 Update) . Highlights the classification of 2-MeTHF as a preferred green solvent.[1]

  • Source:

• GSK Solvent Sustainability Guide. Detailed metrics on the environmental impact of dipolar aprotic solvents.

  • Source:

• Sanofi's Guide to Green Solvents. Discusses binary mixtures (DMSO/EtOAc) as DMF replacements.

  • Source:[3]

• Reichardt, C. Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1] (Standard text for mechanistic solvent effects).

• Byrne, F. P., et al. "Tools and techniques for solvent selection: green solvent selection guides."[1][3] Sustainable Chemical Processes, 2016.[1][3]

  • Source:

(Note: URLs provided are direct links to the authoritative landing pages for these major pharmaceutical guides and open-access journals.)

Sources

• 1. Pyridine - Wikipedia [en.wikipedia.org]
• 2. Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine [mdpi.com]
• 3. gctlc.org [gctlc.org]

Technical Notes & Optimization

Technical Support Center: Purification of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine Free Base

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for the purification of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine. This document is designed for researchers, medicinal chemists, and process development scientists. We provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered during the isolation and purification of this compound. Our approach integrates fundamental chemical principles with practical, field-proven techniques to ensure you can achieve high purity and yield.

Understanding the Molecule: Key Purification Challenges

(5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine possesses distinct structural features that dictate its purification strategy:

• Primary Amine: The benzylic primary amine is a basic center (pKa ~8-9), making the molecule susceptible to strong interactions with acidic media, including standard silica gel.

• Pyridine Ring: The pyridine nitrogen is also basic, though less so than the primary amine. This adds to the compound's polar and basic character.

• Dichlorophenyl Group: This moiety imparts significant nonpolar, lipophilic character and increases the molecular weight.

The combination of a polar, basic "head" and a nonpolar "tail" can lead to issues such as poor solubility, streaking during chromatography, and difficulty in crystallization. This guide will help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: My crude material is a dark, oily residue. Which purification method should I start with?

For a crude, non-crystalline product, flash column chromatography is typically the most effective starting point. It is highly versatile for separating the target compound from both more polar and less polar impurities. If the crude purity is very low or contains significant baseline material, a preliminary acid-base liquid-liquid extraction can be an excellent first-pass cleanup to remove neutral impurities before committing to chromatography.

Q2: I'm seeing significant peak tailing and streaking on my silica gel TLC plate. What's causing this and how do I fix it?

This is the most common issue when purifying basic amines on standard silica gel.[1] The basic amine groups interact strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to a non-ideal equilibrium and causing the compound to "drag" along the stationary phase.[1]

Solutions:

• Mobile Phase Modifier: Add a small amount of a competing base to your eluent. A common choice is 0.5-2% triethylamine (TEA) or 0.5-1% ammonium hydroxide in the methanol portion of a Dichloromethane (DCM)/Methanol eluent system.[2] The modifier neutralizes the acidic sites on the silica, allowing your compound to elute with a much-improved peak shape.

• Alternative Stationary Phase: Switch to a less acidic or basic stationary phase. Basic alumina or amine-functionalized silica columns are excellent alternatives that prevent these strong acid-base interactions altogether.[3][4]

Q3: How can I remove colored impurities from my product?

If the colored impurities are separable by chromatography, that is the preferred method. If your product is isolated as a solid and the color persists after chromatography or is the primary impurity, treatment with activated carbon during recrystallization is highly effective.[5] Dissolve your crude solid in the minimum amount of hot recrystallization solvent, add a small amount (1-2% w/w) of activated carbon, keep the solution hot for 5-10 minutes, and then perform a hot filtration to remove the carbon before allowing the solution to cool.

Q4: My compound won't crystallize. What should I do?

Difficulty in crystallization can arise from residual solvent, persistent impurities, or the inherent properties of the free base.

• Purity Check: Ensure your material is >95% pure by LCMS or NMR. Impurities can significantly inhibit crystal lattice formation. If it's not pure, another purification step (e.g., chromatography) is needed.

• Solvent Screening: A systematic solvent screen is crucial. Test solubility in a range of solvents (e.g., hexanes, ethyl acetate, isopropanol, ethanol, acetonitrile). An ideal single-solvent system is one where the compound is sparingly soluble at room temperature but fully soluble when hot.[6]

• Two-Solvent System: If a single solvent doesn't work, try a two-solvent (solvent/anti-solvent) system.[7] Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble), then slowly add a "poor" solvent (an anti-solvent in which it is insoluble) dropwise at room temperature or while warm until persistent cloudiness appears. Then, add a drop or two of the good solvent to clarify and allow it to cool slowly.

• Induce Crystallization: If a supersaturated solution fails to crystallize, try scratching the inside of the flask with a glass rod at the solution's surface or adding a seed crystal from a previous batch.[6]

Q5: Should I purify the free base or its salt form (e.g., HCl salt)?

Purifying the hydrochloride salt can be advantageous, as salts often have better crystallinity than their corresponding free bases.[8] You can form the salt, recrystallize it to high purity, and then neutralize it with a base (e.g., aq. NaHCO₃ or NaOH) and extract the free base into an organic solvent if the free base is specifically required for the next step.

Purification Decision Workflow

This workflow helps in selecting the most appropriate purification strategy based on the characteristics of your crude material.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guides & Detailed Protocols

Method 1: Flash Column Chromatography

This is the most robust method for purifying basic amines when optimized correctly. The key is to suppress the unwanted interactions with the silica stationary phase.

Protocol: Silica Gel Chromatography with Basic Modifier

• Dry Loading: It is highly recommended to dry-load the sample. Dissolve your crude material in a suitable solvent (e.g., DCM or Methanol), add a few scoops of silica gel, and evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained. This prevents solvent mismatch issues at the point of injection.[1]

• Column Packing: Pack a standard silica gel column with your chosen non-polar solvent (e.g., Hexane or DCM).

• Equilibration: Equilibrate the column by flushing with at least 3-5 column volumes of your starting eluent mixture (e.g., 98:2 DCM:Methanol + 1% Triethylamine). Crucially, the basic modifier must be present during equilibration.

• Loading: Carefully add your dry-loaded sample to the top of the column bed.

• Elution: Begin elution with your starting solvent system. Gradually increase the polarity of the mobile phase (e.g., from 2% to 10% Methanol in DCM, keeping the 1% TEA constant relative to the total eluent).

• Fraction Collection: Collect fractions and monitor them by TLC (remember to use a TLC eluent that also contains the basic modifier for accurate Rf correlation).

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure. To remove the last traces of triethylamine, the residue can be co-evaporated with DCM or dissolved in a solvent like ethyl acetate and evaporated again.

Workflow for Modified Silica Chromatography

Caption: Step-by-step workflow for flash chromatography.

Data Table: Suggested Chromatography Systems

Stationary Phase	Mobile Phase System	Modifier	Rationale & Comments
Standard Silica Gel	Dichloromethane / Methanol	0.5-2% Triethylamine (TEA) or Ammonium Hydroxide	Most Common. TEA is volatile and effective at masking acidic silanols, preventing peak tailing.
Standard Silica Gel	Ethyl Acetate / Hexanes	0.5-2% Triethylamine (TEA)	For less polar impurities. The amine may have low mobility until higher concentrations of EtOAc are used.
Amine-functionalized Silica	Ethyl Acetate / Hexanes	None Required	Ideal Choice. The basic surface eliminates the need for a modifier, simplifying solvent removal and improving reproducibility.[3][4]
Basic Alumina	Ethyl Acetate / Hexanes	None Required	A good alternative to silica for basic compounds, but can sometimes lead to lower resolution.
C18 Reverse Phase	Acetonitrile / Water	0.1% Ammonium Hydroxide or TEA (to maintain high pH)	Useful for very polar impurities. The compound is run as the free base at high pH (>8) to ensure good retention.

Method 2: Recrystallization

Recrystallization is an excellent technique for achieving very high purity (>99.5%) if a suitable solvent system can be identified. The principle relies on the difference in solubility of the compound in a solvent at elevated versus room temperature.[7][9]

Protocol: Single-Solvent Recrystallization

• Solvent Selection: Place a small amount of your crude material in a test tube. Add a few drops of a test solvent. If it dissolves immediately at room temperature, the solvent is too good. If it doesn't dissolve at all even when heated, the solvent is too poor. The ideal solvent dissolves the compound only when heated.[6]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen solvent to the flask and bring the mixture to a gentle boil with stirring. Continue adding small portions of hot solvent until the solid is just completely dissolved.[9]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat to boiling for a few minutes.

• Hot Filtration (Optional): If carbon or insoluble impurities are present, perform a hot gravity filtration to remove them, collecting the hot filtrate in a clean, pre-warmed flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.[9]

• Collection and Washing: Collect the crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impure mother liquor.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Data Table: Potential Recrystallization Solvents to Screen

Solvent Class	Examples	Comments
Alcohols	Isopropanol, Ethanol	Good starting point. Often provides the right balance of polarity.
Esters	Ethyl Acetate, Isopropyl Acetate	Less polar than alcohols. May work well if the compound is oily.
Ketones	Acetone	Use with caution due to low boiling point.
Nitriles	Acetonitrile	A polar aprotic solvent that can be effective.
Hydrocarbons	Heptane, Toluene	Likely to be anti-solvents. Useful for two-solvent systems with a more polar solvent like EtOAc or IPA.
Ethers	Methyl tert-butyl ether (MTBE)	Can be a good choice for compounds of intermediate polarity.

Method 3: Acid-Base Extraction

This technique leverages the basicity of the amine to move it between aqueous and organic phases, leaving neutral organic impurities behind.

Workflow for Acid-Base Extraction

Caption: Workflow for purification via acid-base extraction.

Protocol: Acid-Base Liquid-Liquid Extraction

• Dissolution: Dissolve the crude material in a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acid Extraction: Transfer the solution to a separatory funnel and extract with 1M aqueous hydrochloric acid (HCl). The basic amine will be protonated and move into the aqueous layer. Repeat the extraction 2-3 times.

• Combine & Wash: Combine the acidic aqueous layers. Wash this combined layer with a fresh portion of organic solvent (EtOAc or DCM) to remove any trapped neutral impurities. Discard the organic wash.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add 2M aqueous sodium hydroxide (NaOH) with swirling until the pH is strongly basic (pH > 10). The protonated amine will be converted back to the neutral free base, which may precipitate or form an oil.

• Back-Extraction: Extract the free base from the basified aqueous layer with a fresh organic solvent (EtOAc or DCM). Repeat the extraction 2-3 times.

• Drying and Isolation: Combine the organic extracts containing the purified free base. Dry the solution over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter off the drying agent, and remove the solvent under reduced pressure to yield the purified product.

References

• Shin, H. et al. (2004). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 325(2), 298-304. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• Biotage. (2023). Is there an easy way to purify organic amines?[Link]

• Reddit Community. (2023). Purification of strong polar and basic compounds. r/Chempros. [Link]

• Singh, M. et al. (2015). How can I remove the pyridine from the sugar compound? ResearchGate. [Link]

• Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. [Link]

• Google Patents. (2017). CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline.

• Bidlingmeyer, B. A., Del Rios, J. K., & Korpi, J. (1982). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry, 54(3), 442-447. [Link]

• Movassaghi, M., & Hill, M. D. (2006). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Journal of the American Chemical Society, 128(45), 14254–14255. [Link]

• Chemistry Stack Exchange. (2023). What is a suitable process to eliminate an excess of pyridine from an aqueous solution?[Link]

• Google Patents. (2015).
• Google Patents. (2020).

• Park, H., & Lee, J. Y. (2021). Fine-Tuned Imino-Diels−Alder Reaction for the Sustainable Synthesis of Nicotinonitriles via Push−Pull Vinylogous Enamino Nitriles. The Journal of Organic Chemistry, 86(15), 10343–10353. [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• University of California, Los Angeles. Recrystallization - Single Solvent. [Link]

• Wikipedia. Recrystallization (chemistry). [Link]

• Chemistry LibreTexts. (2023). Recrystallization. [Link]

• Garten, M. et al. (2022). Dichlorophenylpyridine-Based Molecules Inhibit Furin through an Induced-Fit Mechanism. Journal of Medicinal Chemistry, 65(9), 6611–6624. [Link]

• PubChem. (5-Pyridin-3-ylfuran-2-yl)methanamine. [Link]

• PubChemLite. (3,5-dichlorophenyl)(phenyl)methanamine hydrochloride. [Link]

• Google Patents. (2001).

• Madhusudhan, G. et al. (2012). Process for producing 6-(2, 3-dichlorophenyl)-1, 2, 4-triazine 3,5-diamine (Lamotrigine) and identification. Der Pharma Chemica, 4(1), 100-105. [Link]

• Wang, Y. et al. (2022). Separation, purification, and crystallization of 1,5-pentanediamine hydrochloride from fermentation broth by cation resin. Frontiers in Bioengineering and Biotechnology, 10, 963595. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. biotage.com [biotage.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Home Page [chem.ualberta.ca]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Preventing Catalyst Poisoning During the Hydrogenation of Chloropyridines

Welcome to the Technical Support Center dedicated to navigating the complexities of catalyst poisoning in the hydrogenation of chloropyridines. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their catalytic processes, troubleshoot common issues, and ensure the integrity of their experimental outcomes. Here, we delve into the science behind catalyst deactivation, offering field-proven insights and actionable protocols to enhance the efficiency and success of your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of catalyst poisoning in my chloropyridine hydrogenation reaction?

A1: The primary indicators of catalyst poisoning are often observable through reaction monitoring and include:

• Decreased Reaction Rate: A noticeable slowdown or complete halt in hydrogen uptake is a classic symptom.

• Incomplete Conversion: The reaction may stall before the starting material is fully consumed, even with extended reaction times.

• Poor Selectivity: You might observe the formation of partially hydrogenated intermediates or byproducts, indicating that the catalyst's ability to drive the reaction to completion is compromised.

• Need for Harsher Conditions: To achieve a conversion level that was previously possible under milder conditions, you may find it necessary to increase temperature or pressure.

• Changes in Catalyst Appearance: While not always apparent, the catalyst may change in color or consistency.

Q2: Why is the hydrogenation of chloropyridines a particularly challenging reaction?

A2: The hydrogenation of chloropyridines presents a unique set of challenges due to the inherent nature of the substrate itself. The chloropyridine molecule contains two potential sources of catalyst poisons:

• The Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom in the pyridine ring can strongly coordinate to the active metal sites of the catalyst (e.g., palladium, platinum).[1][2] This strong adsorption blocks reactants from accessing these sites, thereby inhibiting the catalytic cycle.[1]

• The Chlorine Substituent: The primary goal of the reaction, hydrodechlorination, produces hydrogen chloride (HCl) as a byproduct.[3] HCl can act as a catalyst poison, further contributing to the deactivation of the catalyst.[3]

Q3: What are the primary catalyst poisons I should be concerned about in this specific reaction?

A3: Beyond the substrate and byproduct-derived poisons, you should also be vigilant about common process-related contaminants:

• Sulfur Compounds: These are notorious poisons for noble metal catalysts and can be present in starting materials or solvents.[4][5]

• Nitrogen Compounds: Besides the substrate and product, other nitrogen-containing impurities can also deactivate the catalyst.[4][6]

• Heavy Metals: Trace amounts of metals like mercury, lead, or arsenic can cause significant catalyst deactivation.[4][7]

• Carbon Monoxide: This can be an impurity in the hydrogen gas supply or arise from side reactions and can strongly bind to catalyst active sites.[4][8]

Q4: How exactly does the in-situ formation of HCl affect the catalyst?

A4: The hydrogen chloride generated during the hydrodechlorination of chloropyridines can negatively impact the catalyst in several ways. The rate of the dehydrochlorination reaction can decrease over time due to the poisoning effect of the gradually formed HCl.[3] The acidic environment created by HCl can also alter the catalyst's surface properties and, in some cases, promote the leaching of the active metal from its support.

Q5: Which catalysts are generally recommended for the hydrogenation of chloropyridines?

A5: Palladium-based catalysts, particularly palladium on carbon (Pd/C), are widely used for hydrodehalogenation reactions.[9][10] However, given the potential for poisoning, the choice of catalyst and support can be critical. For instance, some studies suggest that catalysts with modified active sites or protective coatings can offer enhanced resistance to poisoning.[11] The selection of a catalyst support can also play a role in mitigating poisoning effects.

Q6: Are there any general strategies to minimize catalyst poisoning from the outset?

A6: Yes, proactive measures can significantly reduce the impact of catalyst poisoning:

• Feedstock Purification: Ensure the purity of your starting materials and solvents. If sulfur or other impurities are suspected, purification by distillation or passing through a guard bed of activated carbon can be beneficial.[12]

• Use of a Base: The addition of a base, such as sodium hydroxide (NaOH) or an amine sponge, can neutralize the HCl formed during the reaction, thereby protecting the catalyst.[3] However, the effect of a base can be dependent on the catalyst's dispersion.[3]

• Catalyst Selection: Choose a catalyst known for its resistance to poisoning in similar applications. In some cases, alloy catalysts or catalysts with engineered active sites may offer better performance.[13]

• Process Optimization: Carefully control reaction conditions such as temperature and pressure to minimize the formation of byproducts that could act as poisons.

Troubleshooting Guides

Problem 1: The hydrogenation reaction is extremely slow or has completely stalled.

• Possible Cause 1: Catalyst Poisoning by Substrate/Product. The nitrogen atom of the chloropyridine or the hydrogenated product is strongly binding to the catalyst's active sites.

  • Troubleshooting Steps:

    • Reaction in Acidic Medium: Performing the reaction in an acidic solvent like acetic acid can protonate the nitrogen atoms.[12] This prevents their lone pair of electrons from coordinating with and poisoning the metal catalyst.[12]

    • Increase Catalyst Loading: While not the most economical solution, a higher catalyst loading can sometimes provide enough active sites to overcome the poisoning effect for a bench-scale synthesis.[1]

    • Modify Reaction Conditions: Increasing the hydrogen pressure can sometimes enhance the rate of hydrogenation relative to product desorption, potentially mitigating product inhibition.[12]

• Possible Cause 2: Poisoning by HCl. The accumulation of HCl from the hydrodechlorination is inhibiting the catalyst.

  • Troubleshooting Steps:

    • Add a Stoichiometric Amount of Base: Introduce a base (e.g., NaOH, KOH, or a non-reactive amine) to the reaction mixture to neutralize the HCl as it forms. Be cautious, as the choice of base and its amount may need optimization.

• Possible Cause 3: Contaminants in Reagents or Solvents. Trace impurities like sulfur are deactivating the catalyst.

  • Troubleshooting Steps:

    • Purify Starting Materials: Use high-purity, sulfur-free solvents and reagents.[12] Consider purifying your materials if their quality is uncertain.[12]

    • Use a Guard Bed: Before the reaction, pass your starting materials through a column of activated carbon or a suitable adsorbent to remove potential poisons.

Problem 2: I'm observing incomplete dehalogenation of the chloropyridine.

• Possible Cause: Selective Poisoning of Dehalogenation Sites. The catalyst sites responsible for C-Cl bond cleavage may be preferentially poisoned.

  • Troubleshooting Steps:

    • Optimize Reaction Conditions: An increase in temperature may be necessary to facilitate the dehalogenation step. However, be mindful of potential side reactions.

    • Change the Catalyst: Some catalysts may have a higher intrinsic activity for dehalogenation. Experimenting with different palladium catalysts (e.g., varying the support or metal loading) or even other noble metal catalysts could be beneficial.

Problem 3: The catalyst shows significantly reduced activity upon recycling.

• Possible Cause: Irreversible Poisoning or Leaching. The catalyst has been permanently deactivated by strongly adsorbed poisons or the active metal has leached from the support.

  • Troubleshooting Steps:

    • Catalyst Regeneration: Depending on the nature of the poison, regeneration may be possible. For adsorbed organic inhibitors, a solvent wash may be effective.[12] For more stubborn poisons or coking, oxidative regeneration followed by reduction may be necessary.

    • Analyze the Spent Catalyst: Techniques like X-ray photoelectron spectroscopy (XPS) can help identify the elements present on the catalyst surface, confirming the identity of the poison.[7][11]

    • Consider a More Robust Catalyst: If leaching is suspected, a catalyst with stronger metal-support interactions may be required.

Data Presentation & Experimental Protocols

Table 1: Common Catalyst Poisons in Chloropyridine Hydrogenation and their Effects

Poison Type	Common Examples	Effect on Catalyst	Mitigation Strategy
Nitrogen Compounds	Pyridine, Piperidine, Amines	Strong coordination to active sites, blocking reactants.[2][6]	Use of acidic solvents, modification of reaction conditions.[12]
Halogen Compounds	HCl, Chloride ions	Can alter the electronic properties of the metal surface and cause deactivation.[3]	Addition of a base to neutralize acids.[3]
Sulfur Compounds	H₂S, Thiophenes, Mercaptans	Strong and often irreversible poisoning of noble metal catalysts.[4][5]	Purification of starting materials and solvents.[12]
Heavy Metals	Lead (Pb), Mercury (Hg), Arsenic (As)	Deactivation even at trace concentrations.[4]	Use of high-purity reagents.
Carbon Monoxide (CO)	Impurity in H₂ gas	Strong adsorption to active metal sites.[4][8]	Use of high-purity hydrogen.

Experimental Protocol 1: General Procedure for Hydrogenation of a Chloropyridine

• Reactor Setup: To a clean and dry hydrogenation vessel, add the chloropyridine substrate and a suitable solvent (e.g., methanol, ethanol, or acetic acid).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), add the palladium on carbon catalyst (typically 5-10 wt% of the substrate).

• System Purge: Seal the vessel and purge the system several times with hydrogen gas to remove any air.

• Reaction Execution: Pressurize the vessel to the desired hydrogen pressure (e.g., 1-10 bar) and begin stirring.

• Monitoring: Monitor the reaction progress by measuring hydrogen uptake or by taking aliquots for analysis (e.g., GC-MS, LC-MS, or NMR).

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen and purge the vessel with an inert gas. Filter the reaction mixture through a pad of celite to remove the catalyst.

• Isolation: Remove the solvent from the filtrate under reduced pressure to obtain the crude product, which can then be purified.

Experimental Protocol 2: Catalyst Regeneration - Oxidative Treatment for Coking

This protocol is intended for catalysts deactivated by carbonaceous deposits (coking).

• Recovery and Washing: Filter the catalyst from the reaction mixture and wash it with a solvent to remove any residual organic material. Dry the catalyst thoroughly.

• Oxidation: Place the catalyst in a tube furnace. Under a flow of a dilute oxygen/inert gas mixture (e.g., 2-5% O₂ in N₂), slowly heat the catalyst to a temperature sufficient to burn off the carbon deposits (typically 300-400 °C). Hold at this temperature until the oxidation is complete.

• Reduction: After cooling to room temperature under an inert gas, switch the gas flow to a dilute hydrogen/inert gas mixture (e.g., 5% H₂ in N₂). Slowly heat the catalyst to 180-200 °C and hold for 2-4 hours to re-reduce the oxidized metal sites.[12]

• Passivation and Storage: Cool the regenerated catalyst to room temperature under an inert atmosphere. The catalyst is now ready for reuse. If storing, ensure it is kept under an inert atmosphere to prevent re-oxidation.[12]

Visualizations

Caption: Mechanisms of catalyst poisoning in chloropyridine hydrogenation.

Caption: Troubleshooting workflow for a stalled hydrogenation experiment.

References

• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024). Vertex AI Search.
• C
• Synthesis of Pd/SiO2 Catalysts in Various HCl Concentrations for Selective NBR Hydrogenation: Effects of H+ and Cl-. (2018).
• Catalyst Poisoning: Palladium & Pl
• C
• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of N
• Effect of HCl Treatment on Acidity of Pd/TiO2 for Furfural Hydrogen
• Method for reactivating palladium catalysts.
• Catalyst Poisoning Mitigation. (2025). Term - Energy → Sustainability Directory.
• C
• Technical Support Center: Catalyst Poisoning in Reactions with Pyridine Substr
• Technical Support Center: Catalyst Poisoning in the Synthesis of Substituted Cyclohexanes.Benchchem.
• avoiding catalyst poisoning in piperidine hydrogen
• Liquid-phase hydrodechlorination of chlorobenzene over palladium-supported catalysts: Influence of HCl formation and NaOH addition. (2002).
• Technical Support Center: Catalyst Poisoning in the Hydrogenation of Nitropyridine N-oxides.Benchchem.
• Metal catalyzed defunctionalization reactions. (2015). Organic & Biomolecular Chemistry (RSC Publishing).
• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011). Master Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. energy.sustainability-directory.com [energy.sustainability-directory.com]
• 5. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Catalyst Poisoning Testing [intertek.com]
• 8. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 9. Metal catalyzed defunctionalization reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01949D [pubs.rsc.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. studysmarter.co.uk [studysmarter.co.uk]

Stability of (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine in solution

Technical Support Center: Stability & Handling Guide Subject: Troubleshooting (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine in Solution Ticket ID: #DCP-PM-SOL-001 Assigned Specialist: Senior Application Scientist, Structural Biology & MedChem Division[1][2]

Executive Summary: The "Need-to-Know"

You are likely working with (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine , a biaryl pyridine building block often used in fragment-based drug discovery (FBDD) or as a linker in PROTACs.[1][2]

The Critical Failure Mode: Users frequently treat this compound like a standard stable amine.[1][2] It is not. The combination of the electron-deficient pyridine ring and the primary benzylic-like amine makes it susceptible to oxidative deamination and rapid carbamylation (reaction with atmospheric CO₂) when in solution.[1][2]

Immediate Action Required:

• Stop storing stock solutions in DMSO at Room Temperature. (See Ticket #2)

• Purge headspace with Argon/Nitrogen after every use.[1][2]

• Acidify aqueous buffers to pH < 5.0 to maintain solubility.[1][2]

Ticket #1: Solubility Troubleshooting

User Issue: "My compound dissolved in DMSO, but precipitated immediately when added to PBS (pH 7.4)."

Root Cause Analysis

This molecule is a "solubility chameleon."[1][2]

• The Lipophilic Trap: The 3,5-dichlorophenyl moiety is highly lipophilic (LogP ~3.5–4.0), driving the molecule to aggregate in water.[1][2]

• The pKa Switch: The primary amine (methanamine) has a pKa ≈ 8.5–9.[1][2]0. The pyridine nitrogen is weakly basic (pKa ≈ 3–4).[1][2]

  • At pH 7.4 (PBS): A significant fraction of the amine is unprotonated (neutral).[1][2] The neutral form is dominated by the greasy dichlorophenyl tail, causing precipitation.[1][2]

  • At pH < 5.0: The amine is fully protonated (

    ), providing the charge necessary to solvate the hydrophobic tail.[1][2]

Solution Protocol: The "Step-Down" Dilution

Do not add neat DMSO stock directly to static buffer.[1][2]

• Prepare Stock: 10–20 mM in anhydrous DMSO.

• Intermediate Step: If final concentration allows, dilute 1:10 into 50% PEG-400/Water or 0.1 M HCl .

• Final Dilution: Add the intermediate mix to your assay buffer while vortexing .

• Critical Check: If your assay tolerates it, lower the buffer pH to 6.0 or add 0.05% Tween-20 to prevent micro-aggregation.[1][2]

Data Table: Solvent Compatibility Matrix

Solvent System	Solubility Status	Stability Risk	Recommendation
100% DMSO	Excellent (>50 mM)	High (Oxidation)	Use for frozen stocks (-20°C) only.[1][2]
100% Ethanol	Good (>10 mM)	Low	Good for short-term handling.[1][2]
PBS (pH 7.4)	Poor (<100 µM)	Low	Risk of precipitation.
Acetate Buffer (pH 4.5)	Very Good	Low	Preferred aqueous vehicle.

Ticket #2: Stability & Purity Loss

User Issue: "My fresh LC-MS shows a purity drop from 98% to 85% after 24 hours in DMSO."

The Mechanism: Why DMSO is a "Frenemy"

Dimethyl sulfoxide (DMSO) is not inert.[1][2] In the presence of air and light, DMSO degrades to form trace amounts of formaldehyde and peroxides .[1][2]

• Schiff Base Formation: The primary amine (

  ) reacts with formaldehyde (DMSO degradation product) to form an imine ( or artifacts).[1][2]

• Oxidative Deamination: The benzylic-like position is susceptible to oxidation, converting the amine to an aldehyde, which then dimerizes.[1][2]

• Carbamylation: In alkaline DMSO, the amine avidly absorbs CO₂ from the air to form a carbamic acid/carbamate salt (

  ).[1][2]

Visualizing the Degradation Pathway

The following diagram illustrates the specific chemical risks for this scaffold.

Caption: Figure 1.[1][2] Primary degradation pathways.[1][2] Note that Carbamylation is reversible with acid, but Oxidation is irreversible.[2]

Ticket #3: Analytical "Ghost Peaks"

User Issue: "I see a peak at [M+44] and [M+12] in my LC-MS. Is my synthesis wrong?"

Diagnosis: Likely not synthesis error, but handling artifacts.

• The [M+44] Peak (Carbamate):

  • Cause: You used a basic mobile phase (Ammonium Bicarbonate) or stored the sample in open air.[1][2] The amine reacted with CO₂.[1][2][3]

  • Fix: Acidify the sample (add 0.1% Formic Acid).[1][2] The carbamate is unstable in acid and will revert to the parent amine.[1][2]

• The [M+12] or [M+24] Peak (Methylation/Imine):

  • Cause: Reaction with formaldehyde (impurity in low-grade DMSO).[1][2]

  • Fix: Use "LC-MS Grade" DMSO in single-use ampoules.[1][2]

Master Protocol: Handling & Storage

To ensure reproducibility, adopt this Self-Validating Workflow :

Step 1: Dissolution (The "Argon Rule")[1][2]

• Never sonicate this compound in DMSO without a cap.[1][2] Sonication heats the solvent and accelerates oxidation.[1][2]

• Protocol:

  • Weigh solid into a vial.

  • Add DMSO (Anhydrous, 99.9%).[1][2]

  • Flush headspace with Argon gas for 10 seconds.

  • Cap tightly and vortex until dissolved.

Step 2: The "Acid Lock" for Aqueous Use

If you must store the compound in water:

• Convert it to the HCl salt in situ.[1][2]

• Add 1.1 equivalents of 1N HCl to the stock before adding water.[1][2] This protonates the amine, blocking oxidation and preventing CO₂ reaction.[1][2]

Step 3: Quality Control Decision Tree

Use this logic flow before committing the compound to an expensive assay.

Caption: Figure 2. Quality Control Decision Tree for verifying solution integrity prior to biological assays.

References & Authoritative Sources

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 31018, 3-Pyridinemethanamine (Analogous Scaffold).[1][2] Retrieved from [Link][1][2]

  • Relevance: Establishes the baseline instability and air-sensitivity of the pyridyl-methanamine pharmacophore.[1][2]

• • Relevance: Confirms corrosivity and storage requirements (inert atmosphere) for this class of amines.

• • Relevance: Provides toxicity and handling data for the specific 3,5-dichloropyridine moiety.

• Epstein, S. et al. (2022). Impact of Solvent on the Thermal Stability of Amines.[1][2] ACS Sustainable Chemistry & Engineering.[1][2] Retrieved from [Link]

  • Relevance: Mechanistic validation of amine degradation pathways (carbamylation and oxidation) in organic solvents.

Sources

• 1. 3-Pyridinemethanamine | C6H8N2 | CID 31018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC-MS Method Validation for 3,5-Dichlorophenyl Pyridine Impurities

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) is not merely a regulatory hurdle but a fundamental pillar of drug safety and efficacy. For an API such as 3,5-dichlorophenyl pyridine, a comprehensive impurity profile is critical. This guide provides an in-depth, scientifically grounded protocol for the validation of a High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method tailored for the identification and quantification of potential impurities. The narrative explains the rationale behind experimental choices and compares the proposed method against viable alternatives, adhering to the stringent standards of the International Council for Harmonisation (ICH).

The Imperative for a Validated Method

The presence of impurities, even at trace levels, can significantly impact the safety, efficacy, and stability of a final drug product. For 3,5-dichlorophenyl pyridine, impurities can arise from starting materials, by-products of the synthetic route, or degradation. A robust analytical method is therefore essential to detect and quantify these impurities, ensuring that they are controlled within acceptable limits.

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the gold standard for this task. Its power lies in the synergistic combination of HPLC's high-resolution separation capabilities for a wide range of organic molecules and the high sensitivity and specificity of MS detection. This combination allows for the confident identification (based on mass-to-charge ratio) and precise quantification of impurities, even those that lack a UV chromophore or co-elute with other components.

This guide is structured to provide a detailed experimental protocol for a proposed HPLC-MS method, followed by a comprehensive validation strategy based on the ICH Q2(R1) guideline, and a comparative analysis with alternative analytical technologies.[1][2]

Proposed HPLC-MS Method: A Detailed Protocol

The selection of the analytical method is predicated on the physicochemical properties of 3,5-dichlorophenyl pyridine and its likely impurities, which are expected to be aromatic and possess varying polarities. A reverse-phase HPLC method is chosen for its versatility and proven efficacy in separating such compounds. Coupling this with an electrospray ionization (ESI) mass spectrometer provides the sensitivity needed for trace impurity analysis.

Instrumentation and Reagents

• HPLC System: A quaternary HPLC system equipped with a degasser, autosampler, and column thermostat.

• Mass Spectrometer: A triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Orbitrap) with an ESI source.

• Chemicals:

  • 3,5-dichlorophenyl pyridine reference standard

  • Known impurity standards (if available)

  • HPLC-grade acetonitrile and water

  • Formic acid (LC-MS grade)

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve reference standards (API and known impurities) in a 50:50 (v/v) mixture of acetonitrile and water to create individual stock solutions.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solutions to cover the expected concentration range of the impurities.

• Sample Solution (0.5 mg/mL): Accurately weigh and dissolve the 3,5-dichlorophenyl pyridine sample in the diluent. Filter the solution through a 0.45 µm syringe filter prior to injection.

Chromatographic and Mass Spectrometric Conditions

The conditions provided in the table below are a robust starting point and have been selected to ensure good peak shape and resolution between the API and its potential impurities.

Parameter	Condition	Rationale
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent retention and separation for aromatic, moderately non-polar compounds.[3][4][5][6]
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier improves peak shape for basic compounds like pyridine and enhances ionization in positive ESI mode.[3][7]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reverse-phase HPLC, providing good elution strength.[3]
Gradient Elution	0-2 min (10% B), 2-20 min (10-90% B), 20-25 min (90% B), 25.1-30 min (10% B)	A gradient is essential to elute both early-eluting polar impurities and late-eluting non-polar impurities within a reasonable runtime.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume to achieve good sensitivity without overloading the column.
Ionization Mode	ESI Positive	Pyridine derivatives are basic and readily form positive ions [M+H]+.
Scan Mode	Full Scan (m/z 100-500) and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	Full scan is used for initial impurity identification, while SIM/MRM provides the highest sensitivity and selectivity for quantification of known impurities.[8]

Experimental Workflow Visualization

The overall process from sample preparation to final data analysis is depicted in the following workflow diagram.

Fig 1. HPLC-MS Experimental Workflow

Method Validation: A Framework for Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[2] The validation will be performed according to the ICH Q2(R1) guideline, which provides a comprehensive framework for the validation of analytical procedures.[1][9]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and their typical acceptance criteria for an impurity quantification method.

Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present.	Peak purity analysis (PDA), MS spectral confirmation. No interference at the retention time of impurities.
Linearity	To demonstrate a proportional relationship between concentration and instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99. y-intercept should be insignificant.
Range	The interval between the upper and lower concentration of analyte in the sample for which the method has a suitable level of precision, accuracy, and linearity.	Typically 50% to 150% of the specification limit for each impurity.
Accuracy	The closeness of the test results obtained by the method to the true value.	% Recovery between 80.0% and 120.0% for spiked samples at three concentration levels.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-day): RSD ≤ 15.0%. Intermediate Precision (inter-day): RSD ≤ 15.0%.
LOD	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio (S/N) ≥ 3.
LOQ	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	S/N ≥ 10, with acceptable precision (RSD ≤ 15%) and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results when parameters like column temperature (±5°C), mobile phase pH (±0.2 units), or flow rate (±10%) are varied.

Logical Flow of Validation Experiments

The validation process follows a logical sequence, where foundational parameters are established before moving to more complex assessments.

Fig 2. Logical Flow of Method Validation

Comparative Analysis of Alternative Methods

While HPLC-MS is a powerful and versatile technique, it is prudent to consider other analytical methods. The choice of method should always be tailored to the specific analytical challenge.

Method	Principle	Advantages for this Application	Disadvantages for this Application
HPLC-MS (Proposed)	Liquid-phase separation based on polarity, coupled with mass-based detection.	High specificity and sensitivity; suitable for a wide range of polar and non-polar, volatile and non-volatile impurities; provides molecular weight information.	Higher instrumentation cost and complexity compared to HPLC-UV.
GC-MS	Gas-phase separation based on boiling point and polarity, coupled with mass-based detection.	Excellent for volatile and thermally stable impurities.	Not suitable for non-volatile or thermally labile impurities without derivatization, which adds complexity.
SFC-MS	Separation using supercritical CO2 as the primary mobile phase, coupled with mass-based detection.	Faster separations than HPLC; environmentally friendly ("green" chemistry); good for chiral separations.	Less common instrumentation; different selectivity may not be optimal for all impurities.

Conclusion

The detailed HPLC-MS method and corresponding validation protocol presented in this guide offer a robust and reliable framework for the analysis of impurities in 3,5-dichlorophenyl pyridine. The method's high sensitivity, specificity, and applicability to a broad range of potential impurities make it superior to alternatives like GC-MS for this specific application. Adherence to the ICH Q2(R1) validation guidelines ensures that the method is fit for its intended purpose, generating data that is accurate, precise, and trustworthy.[1][2] This, in turn, is fundamental to guaranteeing the quality and safety of the final pharmaceutical product.

References

• FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. U.S.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Analytical Procedures and Methods Validation for Drugs and Biologics (July 2015). U.S.
• Quality Guidelines.
• (PDF) Analytical-Procedures-and-Methods-Validation-for-Drugs-and-Biologics.
• Analytical Procedures and Methods Validation for Drugs and Biologics Guidance for Industry. Academia.edu.
• Analytical Procedures and Methods Validation for Drugs and Biologics; Guidance for Industry; Availability. Federal Register.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S.
• ICH Q2 R1: Mastering Analytical Method Valid
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• HPLC–MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials.
• HPLC Methods for analysis of Pyridine.
• Quantitative Purity Analysis of Pyridine-3-azo-p-dimethylaniline: A Comparative Guide to HPLC and Altern
• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• Liquid chromatographic analysis of dichlorophen and its major impurity. PubMed.

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Liquid chromatographic analysis of dichlorophen and its major impurity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. helixchrom.com [helixchrom.com]
• 8. academic.oup.com [academic.oup.com]
• 9. fda.gov [fda.gov]

Strategic Bioisosterism: Optimizing Dichlorophenyl Scaffolds via Pyridine Replacement

Executive Summary

In medicinal chemistry, the 3,4-dichlorophenyl moiety is a privileged yet problematic scaffold. While it drives potency through lipophilic contacts and halogen bonding, it frequently imparts poor physicochemical properties—specifically high lipophilicity (

), low aqueous solubility, and metabolic liability via CYP450 oxidation.

This guide analyzes the bioisosteric replacement of the phenyl ring with a pyridine ring (the "Nitrogen Scan").[1] We objectively compare the performance of dichlorophenyl scaffolds against their pyridine analogs (e.g., 5,6-dichloropyridin-3-yl ), providing experimental evidence for shifts in solubility, metabolic stability, and synthetic feasibility.

Physicochemical & Biological Comparison

The introduction of a nitrogen atom into the aromatic ring profoundly alters the electronic landscape. The pyridine nitrogen acts as a "lipophilicity sink" and an electron-withdrawing group, fundamentally changing the scaffold's behavior.

Comparative Data Matrix

The following table summarizes representative shifts observed when transitioning from a 3,4-dichlorophenyl core to a dichloropyridine analog.

Parameter	3,4-Dichlorophenyl Scaffold	Dichloropyridine Analog	Net Effect
Lipophilicity ( )	High ( )	Moderate ( )	units
Aqueous Solubility	Poor ( )	Improved ( )	Solubility
Electronic Nature	Electron-Neutral/Rich	Electron-Deficient ( -deficient)	Altered -stacking
H-Bonding	Donor/Acceptor Inert	H-Bond Acceptor (N-lone pair)	New Vector
Metabolic Liability	Prone to oxidation (epoxidation)	Resistant to ring oxidation	Stability
CYP Inhibition Risk	Low	Moderate (N-coordination to Heme)	Risk Factor

Mechanism of Action

Solubility & Lipophilicity

The pyridine nitrogen possesses a lone pair of electrons that does not participate in the aromatic sextet. This allows it to act as a weak hydrogen bond acceptor.

• Impact: This polarity reduces the overall

  of the molecule. Lower lipophilicity correlates with reduced non-specific binding and improved thermodynamic solubility.

Metabolic Stability

The phenyl ring is often a site of oxidative metabolism (Phase I), leading to arene oxides or phenols.

• The Pyridine Solution: Pyridine is electron-deficient.[1] The nitrogen atom pulls electron density away from the ring carbons, making the system less susceptible to electrophilic attack by CYP450 enzymes.[2]

• The Caveat: While ring oxidation decreases, the nitrogen lone pair can coordinate with the iron (Fe) in the CYP heme center, potentially turning the drug into a CYP inhibitor.[2] Steric hindrance (e.g., ortho-substitution) is often required to mitigate this risk.

Decision Logic: When to Deploy Pyridine?

Not every dichlorophenyl group should be replaced. Use the following logic flow to determine experimental necessity.

Figure 1: Decision matrix for initiating a bioisosteric nitrogen scan.

Experimental Protocols

To validate the bioisosteric replacement, you must synthesize the analog and test its physicochemical properties.

Synthesis: Suzuki-Miyaura Coupling of Chloropyridines

Synthesizing chloropyridine scaffolds can be more challenging than their phenyl counterparts due to the potential for the pyridine nitrogen to poison the palladium catalyst. The following protocol utilizes a specialized ligand system to overcome this.

Objective: Couple a chloropyridine intermediate with an arylboronic acid.

Reagents:

• Substrate: 2,3-dichloro-5-bromopyridine (or relevant isomer).

• Boronic Acid: Aryl-B(OH)2.

• Catalyst:

  (5 mol%).

• Ligand: XPhos or SPhos (10 mol%) — Critical for heteroaryl chlorides.

• Base:

  (2.0 equiv).

• Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step Protocol:

• Preparation: In a glovebox or under Argon, charge a reaction vial with the chloropyridine (1.0 equiv), boronic acid (1.2 equiv),

  , XPhos, and .

• Solvation: Add degassed 1,4-Dioxane/Water mixture (0.1 M concentration relative to substrate).

• Reaction: Seal the vial and heat to 80°C for 4–12 hours.

  • Note: Chloropyridines undergo oxidative addition faster than chlorobenzenes, but transmetallation is the rate-limiting step. The water cosolvent is essential to facilitate the boronate species formation.

• Workup: Cool to RT. Filter through a Celite pad. Dilute with EtOAc and wash with brine.

• Purification: Flash column chromatography (Hexane/EtOAc). Pyridine products are more polar; adjust gradient accordingly.

Validation Assay: Lipophilicity (LogD) Measurement

Do not rely on calculated LogP (cLogP). Experimental LogD is required to confirm the bioisosteric benefit.

Method: Shake-Flask Method (Miniaturized).

• Stock Prep: Dissolve test compound in DMSO (10 mM).

• Phase System: Prepare Octanol-saturated water (pH 7.4 buffer) and Water-saturated octanol.

• Equilibration: Add 10

  L stock to a vial containing 500 L of each phase.

• Agitation: Shake vigorously for 1 hour at 25°C. Centrifuge to separate phases.

• Quantification: Analyze both phases via LC-MS/MS.

• Calculation:

Visualizing the Synthetic Pathway

Figure 2: Optimized Suzuki-Miyaura workflow for heteroaryl coupling.

References

• Meanwell, N. A. (2011).[3][4][5] Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.[3][4][5][6][7]

• Subbaiah, M. A. M., & Meanwell, N. A. (2021).[5][6][7][8] Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design.[2][5][7] Journal of Medicinal Chemistry.[3][4][5][6][7]

• Billingsley, K. L., & Buchwald, S. L. (2006).[9] A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.[9][10] Angewandte Chemie International Edition.[7][9]

• Chavda, S., et al. (2010). Bioisosteres of the Phenyl Ring.[1][2][3][4][5][7][8][11] Cambridge MedChem Consulting.

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• 8. Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
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• 11. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Establishing Purity for (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine Reference Standards

This guide provides an in-depth technical comparison of methodologies for the qualification and use of reference standards for (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine. Intended for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the scientific rationale behind selecting a specific type of reference standard and the analytical techniques required to verify its purity and identity. We will explore the regulatory landscape, compare orthogonal analytical methods, and provide actionable experimental workflows.

The subject of this guide, (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine, belongs to a class of dichlorophenyl-pyridine derivatives that have garnered significant interest as potent inhibitors of proprotein convertases like furin, which are implicated in various diseases, including viral infections.[1][2][3] As with any active pharmaceutical ingredient (API) candidate, the unambiguous confirmation of its identity, purity, and strength is a cornerstone of reliable and reproducible research, making the proper qualification of reference standards a critical, non-negotiable step in the development lifecycle.

Part 1: The Strategic Selection of a Reference Standard

A reference standard serves as the benchmark against which a sample of an API is compared.[4] Its quality directly impacts the accuracy of all subsequent analytical measurements. The choice of which type of standard to use is a strategic decision based on the development stage, intended use, and regulatory requirements.

Types of Reference Standards: A Comparative Overview

The two primary categories of reference standards are pharmacopeial standards and non-pharmacopeial, or in-house, standards.

• Pharmacopeial Standards (Primary Standards): These are highly characterized, official reference materials issued by regulatory bodies like the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and others.[5][6] They are considered primary standards because their properties are established without reference to another standard.[7]

  • Expertise: Using a pharmacopeial standard, when available, is the most direct path to regulatory compliance and analytical traceability. These standards have undergone exhaustive testing to establish their identity and assign a purity value.[4]

  • Trustworthiness: Their use is mandated for many quality control tests in late-stage development and commercial manufacturing.[7]

  • Applicability: For a novel compound like (5-(3,5-Dichlorophenyl)pyridin-3-yl)methanamine, a dedicated pharmacopeial standard is unlikely to exist in the early research phases.

• In-House (Working/Secondary) Standards: These are standards qualified by the user's laboratory and are the most common type used during research and early development.[5] Their characterization is benchmarked against a primary standard if one exists, or they are qualified as a "primary" in-house standard through extensive analytical testing.[7]

  • Expertise: Qualifying an in-house standard provides a deep understanding of the molecule's properties and its impurity profile. This process involves identifying potential impurities arising from the synthesis, such as starting materials or degradation products.[8]

  • Trustworthiness: The qualification process must be rigorous and well-documented, employing multiple orthogonal analytical techniques to ensure the assigned purity value is accurate and defensible. International Council for Harmonisation (ICH) guidelines, particularly ICH Q7, provide a framework for this process.[7]

The following diagram illustrates the decision-making workflow for selecting an appropriate reference standard.

Sources

• 1. Dichlorophenylpyridine-Based Molecules Inhibit Furin through an Induced-Fit Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. synthinkchemicals.com [synthinkchemicals.com]
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• 7. documents.lgcstandards.com [documents.lgcstandards.com]
• 8. Impurity Reference Standards - Enamine [enamine.net]